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Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Nadph tetrasodium salt

CAS No.: 2646-71-1

Cat. No.: S649674

Product Specification Comparison

. Catalog . . .
Manufacturer/Supplier Purity Price (as listed)
Number
Merck (Calbiochem) [1] 481973 >90% by HPLC; 293% by Listed, requires
enzymatic assay quote

Santa Cruz Biotechnology  sc-202725 >95% $46.00 (25 mg)
(2]

Biomatik [3] A4214 High Purity (Grade) $88.00 (100 mg)

Experimental Applications and Protocols

NADPH tetrasodium salt is widely used as an essential electron donor in enzymatic studies. The following

examples from research literature illustrate its use in specific experimental protocols.

 Inhibition Kinetics of CYP1B1 [4]: This protocol measures the inhibition of the enzyme Cytochrome
P450 1B1 (CYP1B1). The reaction mixture includes potassium phosphate buffer (pH 7.4), magnesium
chloride, recombinant human CYP1B1, the substrate 7-ethoxyresorufin, and an inhibitor. The reaction

is initiated by adding NADPH tetrasodium salt (final concentration 1 mM). The formation of the
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fluorescent product, resorufin, is measured over 30 minutes to determine the enzyme's activity and

inhibition kinetics.

¢ Characterization of AKR1C3 Enzyme Variants [5]: In this study, the kinetic parameters of aldo-keto
reductase (AKR1C3) and its genetic variants are determined. The enzyme's activity is monitored by
measuring the rate of NAD+ generation at 340 nm when the enzyme oxidizes its substrate, S-tetralol.
While this particular assay uses NAD+, it demonstrates a common method for measuring
dehydrogenase activity, which often utilizes NADPH as a cofactor in reduction reactions. The setup
involves a system with potassium phosphate buffer (pH 7.0), S-tetralol, NAD+, and the purified

enzyme.

NADPH Oxidase Inhibition Research Workflow

To help visualize the context of NADPH-related research, the diagram below outlines a general experimental
workflow for identifying and validating NADPH oxidase (NOX) inhibitors, as detailed in the scientific

literature [6] [7].
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A key finding from recent studies is that many compounds initially reported as NOX inhibitors turn out to be
reactive oxygen species (ROS) scavengers or interfere with the assay itself. The workflow highlights the
importance of rigorous controls and direct binding studies to identify true enzyme inhibitors, such as

VAS2870 and VAS3947, which covalently bind to a cysteine residue in the NADPH-binding site [6] [7].

Sourcing and Usage Considerations

When selecting and using NADPH tetrasodium salt for your research, please consider the following:
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e Check Certificates of Analysis (CoA): Always request the lot-specific CoA from the supplier before
purchase. This document provides critical information such as the exact purity (determined by HPLC
and/or enzymatic assay) for that specific batch, which is essential for replicating experiments [1].

¢ Proper Handling and Storage: NADPH is hygroscopic and sensitive to degradation. It should be
stored at -20°C and protected from moisture. Stock solutions are typically prepared in water and can
be aliquoted and frozen for stability over several weeks [1] [3].

¢ Define Your Comparison Metrics: Since direct performance data is scarce, your comparison will
rely on factors like purity grade, batch-to-batch consistency, price per milligram, shipping
conditions, and the technical support offered by the supplier.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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